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Compound of Interest

Compound Name: BMAP-28

Cat. No.: B15579250

Introduction

BMAP-28 (Bovine Myeloid Antimicrobial Peptide-28) is a cationic antimicrobial peptide
belonging to the cathelicidin family, originally identified in bovine neutrophils.[1][2] It is the C-
terminal 27-residue amidated peptide derived from its precursor.[1][3] BMAP-28 exhibits a
broad spectrum of activity against Gram-positive and Gram-negative bacteria, including
antibiotic-resistant strains like MRSA, as well as fungi and some parasites.[1][4][5] Its
mechanism of action primarily involves the permeabilization of microbial cell membranes.[1] In
addition to its antimicrobial properties, BMAP-28 has been shown to induce cell death in
cancer cells by targeting mitochondria and inducing the opening of the mitochondrial

permeability transition pore.[3][6]

These application notes provide detailed protocols for the synthesis, purification, and
characterization of BMAP-28 for research and drug development purposes.

Data Presentation: Physicochemical and Biological
Properties

The properties of BMAP-28 are summarized below. This data is crucial for its synthesis,
purification, and application in various assays.

Table 1: Physicochemical Properties of BMAP-28
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Property Value Reference
_ _ GGLRSLGRKILRAWKKYG

Amino Acid Sequence [3]
PIIVPIIRI-NH2

Molecular Formula C147H252N44031 [4]

Molecular Weight 3071.9 g/mol (amide)
Bos taurus (Cow), typicall

Source , (Cow). typically [41[7]
synthetic

Purity (Post-HPLC) >95% to >98% [8][9][10]

| Structure | a-helical conformation [[1][11] |

Table 2: Summary of In Vitro Antimicrobial Activity (Minimum Inhibitory Concentration - MIC)
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Target Organism MIC Range (pM) Reference

Gram-Negative Bacteria

Escherichia coli 05-4 [4]]10]
Pseudomonas aeruginosa 1-8 [1][4]
Salmonella typhimurium 05-4 [4]
Pasteurella multocida 1.0-19 [12][13]

Gram-Positive Bacteria

Staphylococcus aureus

1-8 1][4][10
(MSSA) [11[4][10]
Staphylococcus aureus

1-8 [11[4][10]
(MRSA)
Staphylococcus epidermidis 1 [10]
Bacillus megaterium 05-4 [4]
Fungi
Candida albicans 4-8 [4][10]

| Cryptococcus neoformans | 4 - 8 |[4] |

Experimental Workflows and Signaling Pathways

Visual representations of the experimental processes and the peptide's mechanism of action
provide a clear overview for researchers.
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BMAP-28 Synthesis and Purification Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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